8-(3,5-diethyl-1H-pyrazol-1-yl)-1-(4-fluorobenzyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(3,5-diethylpyrazol-1-yl)-1-[(4-fluorophenyl)methyl]-3,7-dimethylpurine-2,6-dione
• InChI: InChI=1S/C21H23FN6O2/c1-5-15-11-16(6-2)28(24-15)20-23-18-17(25(20)3)19(29)27(21(30)26(18)4)12-13-7-9-14(22)10-8-13/h7-11H,5-6,12H2,1-4H3
• InChI Key: WNGVOPCHHUUAQA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NN1C2=NC3=C(N2C)C(=O)N(C(=O)N3C)CC4=CC=C(C=C4)F)CC
• Molecular Formula: C21H23FN6O2
• Molecular Weight: 410.4 g/mol

Description

8-(3,5-diethyl-1H-pyrazol-1-yl)-1-(4-fluorobenzyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H23FN6O2 and its molecular weight is 410.453. The purity is usually 95%.
BenchChem offers high-quality 8-(3,5-diethyl-1H-pyrazol-1-yl)-1-(4-fluorobenzyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(3,5-diethyl-1H-pyrazol-1-yl)-1-(4-fluorobenzyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Multitarget Drugs for Neurodegenerative Diseases

Research has identified derivatives of xanthine, similar in structure to the specified compound, as potential multitarget drugs for the treatment of neurodegenerative diseases. These compounds, designed to improve water solubility, have shown potent dual-target-directed activities as A1/A2A adenosine receptor antagonists and monoamine oxidase (MAO) inhibitors. Specifically, compounds like 8‐(2,4‐dichloro‐5‐fluorobenzyl)‐1,3‐dimethyl‐6,7,8,9‐tetrahydropyrazino[2,1‐f]purine‐2,4(1H,3H)‐dione have demonstrated triple-target inhibition, suggesting their potential for symptomatic as well as disease-modifying treatment of neurodegenerative diseases, which may offer advantages over single-target therapeutics (Brunschweiger et al., 2014).

Cytotoxic Agents for Cancer Therapy

A study on carboxamide derivatives of benzo[b][1,6]naphthyridines, related to the core structure of interest, demonstrated potent cytotoxic activities against various cancer cell lines, including murine P388 leukemia, Lewis lung carcinoma, and human Jurkat leukemia cell lines. Some compounds were found to have IC50 values less than 10 nM, indicating significant cytotoxic potency, which underscores the potential of these compounds as cancer therapeutic agents (Deady et al., 2003).